Cas no 2616-72-0 (Naphthol AS-TR Phosphate)

Naphthol AS-TR Phosphate is a specialized chromogenic substrate widely used in histochemical and immunohistochemical staining applications. It serves as a phosphatase substrate, yielding a vivid red azo dye upon enzymatic hydrolysis, making it particularly valuable for detecting alkaline phosphatase activity in tissue sections. The product offers high sensitivity and specificity, ensuring clear and precise localization of target enzymes or antibodies. Its stability under standard laboratory conditions and compatibility with various detection systems enhance its utility in diagnostic and research settings. Naphthol AS-TR Phosphate is favored for its consistent performance and ability to produce durable, high-contrast staining results.
Naphthol AS-TR Phosphate structure
Naphthol AS-TR Phosphate structure
Product name:Naphthol AS-TR Phosphate
CAS No:2616-72-0
MF:C18H15ClNO5P
MW:391.7422
MDL:MFCD00042716
CID:265608
PubChem ID:125307298

Naphthol AS-TR Phosphate Chemical and Physical Properties

Names and Identifiers

    • 3-((4-Chloro-2-methylphenyl)carbamoyl)naphthalen-2-yl dihydrogen phosphate
    • Naphthol AS-TR Phosphate [for Biochemical Research]
    • [3-[(4-chloro-2-methylphenyl)carbamoyl]naphthalen-2-yl] dihydrogen phosphate
    • 2-Naphthalenecarboxamide,N-(4-chloro-2-methylphenyl)-3-(phosphonooxy)-
    • N-(4-Chloro-2-Methylphenyl)-3-(Phosphonooxy)Naphthalene-2-Carboxamide
    • NAPHTHOL AS-TR PHOSPHATE FREE ACID NAPHTHOL FREE
    • 3-[(4-Chloro-o-tolyl)carbamoyl]-2-naphthylphosphoric Acid
    • 4'-CHLORO-3-HYDROXY-2'-METHYL-2-NAPHTHALILIDE MONOPHOSPHATE ESTER
    • EINECS 220-046-7
    • Naphthol AS-TR phosphate
    • naphthol-as-tr-phosphate
    • 3-[(4-chloro-2-methyl
    • HY-130767
    • 3-[(4-chloro-2-methylanilino)carbonyl]-2-naphthyl dihydrogen phosphate
    • NS00028039
    • C2250
    • CS-0113275
    • AS-72791
    • 3-((4-Chloro-2-methylphenyl)carbamoyl)naphthalen-2-yldihydrogenphosphate
    • SCHEMBL2563831
    • MFCD00042716
    • Naphthol AS-TR phosphate, for histology, >=98.0% (HPLC)
    • 2616-72-0
    • 3-(4-chloro-2-methylphenylcarbamoyl)naphthalen-2-yl dihydrogen phosphate
    • AKOS015913347
    • DTXSID10180781
    • NASTRp
    • FT-0634397
    • N-(4-Chloro-2-methylphenyl)-3-(phosphonooxy)-2-naphthalenecarboxamide
    • 2-Naphthalenecarboxamide, N-(4-chloro-2-methylphenyl)-3-(phosphonooxy)-
    • ({3-[(4-chloro-2-methylphenyl)carbamoyl]naphthalen-2-yl}oxy)phosphonic acid
    • DB-046851
    • {3-[(4-chloro-2-methylphenyl)carbamoyl]naphthalen-2-yl}oxyphosphonic acid
    • GLXC-15733
    • SHTFMUPUBYXPCD-UHFFFAOYSA-N
    • Naphthol AS-TR Phosphate
    • MDL: MFCD00042716
    • Inchi: 1S/C18H15ClNO5P/c1-11-8-14(19)6-7-16(11)20-18(21)15-9-12-4-2-3-5-13(12)10-17(15)25-26(22,23)24/h2-10H,1H3,(H,20,21)(H2,22,23,24)
    • InChI Key: SHTFMUPUBYXPCD-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1OP(=O)(O[H])O[H])=O

Computed Properties

  • Exact Mass: 391.03800
  • Monoisotopic Mass: 391.0376373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: 3.3
  • Topological Polar Surface Area: 95.9
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5±0.1 g/cm3
  • PSA: 105.67000
  • LogP: 4.59840
  • Solubility: Not available

Naphthol AS-TR Phosphate Security Information

Naphthol AS-TR Phosphate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Naphthol AS-TR Phosphate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N367985-250mg
Naphthol AS-TR Phosphate
2616-72-0
250mg
$144.00 2023-05-17
TRC
N367985-50mg
Naphthol AS-TR Phosphate
2616-72-0
50mg
$81.00 2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2250-200mg
Naphthol AS-TR Phosphate
2616-72-0 95.0%(LC)
200mg
¥890.0 2023-09-02
TRC
N367985-10mg
Naphthol AS-TR Phosphate
2616-72-0
10mg
45.00 2021-07-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N57540-50mg
3-((4-Chloro-2-methylphenyl)carbamoyl)naphthalen-2-yl dihydrogen phosphate
2616-72-0
50mg
¥278.0 2021-09-08
abcr
AB331685-200 mg
Naphthol AS-TR phosphate [for biochemical research], 95%; .
2616-72-0 95%
200mg
€112.00 2023-06-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159884-50mg
Naphthol AS-TR Phosphate
2616-72-0 >95.0%(HPLC)
50mg
¥295.90 2023-09-01
TRC
N367985-500mg
Naphthol AS-TR Phosphate
2616-72-0
500mg
$224.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N868889-250mg
Naphthol AS-TR Phosphate
2616-72-0 95%
250mg
890.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2250-200mg
Naphthol AS-TR Phosphate
2616-72-0 95.0%(LC)
200mg
¥890.0 2022-05-30

Additional information on Naphthol AS-TR Phosphate

Comprehensive Guide to Naphthol AS-TR Phosphate (CAS No. 2616-72-0): Properties, Applications, and Industry Insights

Naphthol AS-TR Phosphate (CAS No. 2616-72-0) is a specialized organic compound widely utilized in biochemical and industrial applications. As a derivative of the Naphthol AS series, this phosphate ester plays a critical role in enzymatic assays, histochemistry, and diagnostic reagents. Its unique molecular structure, combining a naphthol backbone with a phosphate group, enables precise detection of alkaline phosphatase activity—a feature highly valued in medical research and biotechnology.

In recent years, the demand for Naphthol AS-TR Phosphate has surged due to its compatibility with modern high-throughput screening techniques and automated diagnostic systems. Researchers frequently search for "Naphthol AS-TR Phosphate solubility," "CAS 2616-72-0 applications," or "alternative substrates for alkaline phosphatase," reflecting its importance in optimizing laboratory workflows. The compound's stability in aqueous buffers and sensitivity to enzymatic hydrolysis make it a preferred choice over traditional chromogenic substrates.

From a molecular perspective, 2616-72-0 exhibits excellent spectral properties with an absorption peak at 500-520 nm upon enzymatic cleavage, facilitating colorimetric quantification. This characteristic aligns with the growing trend toward non-radioactive detection methods in life sciences. Industry reports highlight its expanding use in ELISA kits and point-of-care testing devices, particularly for autoimmune disease markers and bone metabolism studies.

Environmental and safety considerations for Naphthol AS-TR Phosphate follow standard laboratory chemical protocols. While not classified as hazardous under GHS criteria, proper handling guidelines—often searched as "CAS 2616-72-0 safety data sheet"—recommend using personal protective equipment during preparation. The compound's biodegradability profile has also gained attention amidst increasing focus on green chemistry principles in diagnostic manufacturing.

Technological advancements have further enhanced the utility of Naphthol AS-TR Phosphate. Recent publications describe its integration with nanoparticle-based detection systems and microfluidic platforms, addressing the need for rapid, low-volume assays. These innovations respond to frequent search queries like "improving assay sensitivity with Naphthol derivatives" or "next-generation phosphatase substrates."

The global market for Naphthol AS-TR Phosphate reflects broader trends in precision medicine and in vitro diagnostics. Analytical studies project steady growth, particularly in Asia-Pacific regions where clinical laboratory infrastructure expansion continues. Manufacturers are responding with improved synthesis protocols—often searched as "2616-72-0 synthesis optimization"—to ensure batch-to-batch consistency for critical diagnostic applications.

Comparative studies between Naphthol AS-TR Phosphate and newer fluorogenic substrates remain an active research area. While fluorescent alternatives gain popularity, many laboratories still prefer this compound for its cost-effectiveness and protocol compatibility with legacy equipment. This dichotomy fuels ongoing discussions in scientific forums about "chromogenic vs. fluorescent substrates in diagnostic assays."

Storage and stability data for CAS 2616-72-0 indicate optimal performance when kept at -20°C in anhydrous conditions—a detail frequently queried as "long-term storage of Naphthol AS-TR Phosphate." The compound typically maintains >95% purity for 24 months under recommended conditions, making it suitable for diagnostic reagent stockpiling and research supply chains.

Emerging applications in plant biology research have expanded the scope of Naphthol AS-TR Phosphate, particularly in studying phosphatase activity in crop species. This agricultural dimension answers growing search trends like "enzyme substrates for plant stress response analysis." Such interdisciplinary uses demonstrate the compound's versatility beyond traditional medical diagnostics.

Quality control specifications for 2616-72-0 emphasize HPLC purity verification and endotoxin testing—key concerns for in vitro diagnostic (IVD) manufacturers. Regulatory compliance documents, often searched as "Naphthol AS-TR Phosphate IVD certification," detail the compound's acceptance in FDA-cleared and CE-marked diagnostic products worldwide.

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